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Introduction

Methyl N-Boc-4-piperidinepropionate (CAS No. 162504-75-8) is a key building block in
modern medicinal chemistry and drug discovery, particularly recognized for its role as a
versatile linker in the development of Proteolysis Targeting Chimeras (PROTACS).[1][2]
PROTACSs are heterobifunctional molecules designed to recruit a target protein to an E3
ubiquitin ligase, leading to the degradation of the target protein.[1][2] The piperidine moiety in
Methyl N-Boc-4-piperidinepropionate provides a stable and synthetically tractable scaffold,
while the N-Boc protecting group allows for controlled, stepwise chemical modifications. This
guide provides a comprehensive overview of the commercial availability of this compound, its
key physicochemical properties, and its application in synthetic workflows.

Commercial Availability and Physicochemical Data

Methyl N-Boc-4-piperidinepropionate is readily available from a variety of commercial
suppliers specializing in research chemicals and pharmaceutical intermediates. The compound
is typically offered in various purities, with 295% being common. The table below summarizes
key data and representative suppliers.
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Molecular .
. CAS Molecular . . Additional
Supplier Weight ( Purity .
Number Formula Information
g/mol )
Sigma- Sold as a
162504-75-8 C14H25N0O4 271.35 97%
Aldrich solid.
Marketed as
MedChemEx -
162504-75-8 C14H25N0O4 271.36 Not specified a PROTAC
press .
linker.[2]
Available for
Sunway » ) ]
162504-75-8 C14H25N0O4 271.35 Not specified bulk inquiry.
Pharm Ltd
[3]
Bide
Pharmatech 162504-75-8 C14H25N0O4 271.35 97% -
Ltd.
Shanghai
Raise
Chemical 162504-75-8 C14H25N0O4 271.35 98% (HPLC) -
Technology
Co.,Ltd

Synthetic Protocols

While a specific, detailed experimental protocol for the synthesis of Methyl N-Boc-4-
piperidinepropionate is not readily available in the public domain, its synthesis can be inferred
from established organic chemistry principles and protocols for structurally similar compounds.
A plausible synthetic route would involve the reaction of a suitably protected 4-
piperidinepropionic acid derivative with methanol in the presence of an acid catalyst or a
coupling agent.

For instance, the synthesis of the related compound, N-Boc-piperidine-4-carboxylic acid methyl
ester, has been described via several routes, including the reaction of N-Boc-piperidine-4-
carboxylic acid with trimethylsilyl diazomethane or with methyl iodide in the presence of a base.
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[4][5] These methods could likely be adapted for the synthesis of Methyl N-Boc-4-

piperidinepropionate.

A general synthetic approach could involve the following steps:

» Protection: Protection of the piperidine nitrogen with a Boc group.

« Esterification: Esterification of the propionic acid moiety to the corresponding methyl ester.

Researchers should consult standard organic synthesis textbooks and journals for detailed

procedures on these types of transformations.

Application in PROTAC Synthesis

The primary application of Methyl N-Boc-4-piperidinepropionate is as a linker or a

component of a linker in the synthesis of PROTACSs. The workflow below illustrates the

conceptual integration of this building block into a PROTAC molecule.
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Caption: Workflow for PROTAC synthesis using Methyl N-Boc-4-piperidinepropionate.
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Conclusion

Methyl N-Boc-4-piperidinepropionate is a commercially accessible and valuable reagent for
drug discovery and development, particularly in the burgeoning field of targeted protein
degradation. Its utility as a linker in PROTAC synthesis underscores its importance for
researchers and scientists in this area. While specific, detailed synthesis protocols are not
widely published, its preparation can be achieved through standard synthetic methodologies.
The information provided in this guide serves as a foundational resource for the procurement
and application of this key chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

